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Compound of Interest

1-Butyl-3-methylimidazolium
Compound Name:

bis(trifluoromethylsulfonyl)imide

Cat. No.: B067532

A Comparative Guide to the Physical Properties of [omim][NTf2]

For researchers, scientists, and professionals in drug development, the ionic liquid 1-butyl-3-
methylimidazolium bis(trifluoromethanesulfonyl)imide, commonly known as [bmim][NTf2], is a
subject of significant interest due to its unique physicochemical properties.[1] As a "green"”
solvent, it offers low vapor pressure, high thermal stability, and excellent solubility for a wide
range of organic compounds.[1][2] This guide provides a cross-validation of its key physical
property data—density, viscosity, and electrical conductivity—from various scientific sources,
supported by detailed experimental methodologies.

Data Presentation: A Comparative Summary

The following tables summarize the quantitative data for the density, viscosity, and electrical
conductivity of [omim][NTf2] from different studies. This allows for a direct comparison of values
reported in the literature.

Table 1: Density of [omim][NTf2] at Atmospheric Pressure
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Temperature (K) Density (g/lcm3) Source

293.15 1.4682 Su et al. (2011)[1][2]
298.15 1.437 Maki-Arvela (2020)[3]
298.15 1.43251 de Azevedo et al. (2005)[4]
303.15 - 343.15 Varies with temperature Kassim et al. (2020)[5]
293.15 - 353.15 Varies with temperature Vranes et al. (2012)[6]
292.88 - 391.28 Varies with temperature Jacquemin et al. (2006)[6]
283.15 - 323.15 Varies with temperature Rebelo et al. (2006)[7]
293.15 - 323.15 Varies with temperature Gardas et al. (2007)[8]

Table 2: Viscosity of [omim][NTf2] at Atmospheric Pressure

Temperature (K) Viscosity (mPa-s) Source

293.15 56.0 Su et al. (2011)[1][2]

Room Temp - 353.15 Varies with temperature Vranes et al. (2012)[6]
298.15 - 333.15 Varies with temperature Gardas et al. (2007)[8]
293.15 - 323.15 Varies with temperature Gardas et al. (2008)[9]
298.15 Decreases with CO2 pressure Husson-Borg et al. (2003)[10]

Note: One study reported a linear relationship for viscosity with temperature: n (mPa-s) = 87.66
-1.58 *t (°C).[2]

Table 3: Electrical Conductivity of [omim][NTf2]
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Temperature (K) Conditions Source

303.15 - 353.15 Pure liquid Vranes et al. (2012)[6]

In binary mixture with
293.15 - 328.15 Gardas et al. (2007)[8]
Propylene Carbonate

In binary mixture with various
293.15 - 323.15 Gardas et al. (2008)[11]
lactones

In various solvents and
Room Temperature ) Su et al. (2011)[2]
concentrations

Note: The conductivity of [omim][NTf2] is highly dependent on temperature, solvent, and
concentration.[2] It generally increases with both temperature and concentration.[2]

Experimental Protocols

The accuracy of physical property data is intrinsically linked to the experimental methods
employed. Below are detailed methodologies for the key experiments cited.

Density Measurement

The most common method for measuring the density of ionic liquids is the oscillating U-tube
densimeter.[3][6]

e Principle: The instrument measures the oscillation period of a U-shaped tube filled with the
sample. This period is directly related to the density of the liquid.

e Procedure:

o Calibration: The densimeter is calibrated using fluids of known density, typically bidistilled
ultra-pure water and air.[3]

o Sample Introduction: The ionic liquid sample is introduced into the U-tube. It is
recommended to handle the sample under an inert atmosphere to prevent water
absorption, as ionic liquids can be hygroscopic.[3]
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o Temperature Control: The temperature of the sample is precisely controlled, as density is
highly temperature-dependent. A deviation of less than £ 2 mK is crucial for accurate
measurements.[3]

o Measurement: The oscillation period is measured, and the instrument's software
calculates the density. Multiple measurements are typically taken to ensure repeatability.

[3]
 Alternative Method: A simpler, though less precise, method is gravimetric analysis, which

involves measuring the weight of a known volume of the ionic liquid in a calibrated flask.[6]

Viscosity Measurement

Several types of viscometers are used to determine the viscosity of ionic liquids.

 Digital and Rotational Viscometers: These instruments measure the torque required to rotate
a spindle immersed in the fluid at a constant speed. The resistance to flow is used to
calculate the dynamic viscosity.[2]

o Capillary Viscometers (e.g., Ubbelohde): This method measures the time it takes for a fixed
volume of the liquid to flow through a narrow capillary tube under gravity.[12] The kinematic
viscosity is determined, which can be converted to dynamic viscosity using the density of the
liquid.[13]

o Calibration: The viscometer is calibrated using a standard liquid with a known viscosity.[13]

o Measurement: The ionic liquid is drawn into the viscometer, and the flow time between two
marked points is measured.

o Temperature Control: The entire apparatus is submerged in a temperature-controlled bath.

» Falling Ball Viscometers: This technigue involves measuring the time it takes for a sphere to
fall through the ionic liquid under gravity. This method is best suited for transparent, low-
viscosity liquids.

Electrical Conductivity Measurement
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The ionic conductivity is typically measured using a conductometer or through impedance
spectroscopy.

e Conductivity Meter:

o Apparatus: A conductometric bridge (e.g., RLC Wayne-Kerr 6430B) connected to a
conductivity cell with two or three electrodes is used.[14]

o Calibration: The cell is calibrated using a standard solution of known conductivity, such as
an aqueous solution of potassium chloride.[14]

o Measurement: The electrodes are immersed in the ionic liquid sample, and the resistance
of the solution is measured. An alternating voltage is used to prevent electrolysis.[15] The
conductivity is the reciprocal of the resistivity.

o AC Impedance Spectroscopy: This technique involves applying a small alternating current
signal over a range of frequencies and measuring the impedance of the system.[16] The bulk
resistance of the electrolyte can be determined from the resulting impedance spectrum and
used to calculate the conductivity.[16]

Mandatory Visualization: Cross-Validation Workflow

The following diagram illustrates the logical workflow for the cross-validation of physical
property data for [omim][NTf2] from various sources.
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Caption: Workflow for cross-validation of physical property data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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